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Compound of Interest

Compound Name: Cys-Kemptide

Cat. No.: B15545238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The synthetic peptide Cys-Kemptide, with the amino acid sequence Cys-Leu-Arg-Arg-Ala-Ser-

Leu-Gly, is a widely utilized substrate in kinase assays. Its design is derived from the

phosphorylation site of pyruvate kinase. This guide provides a comparative analysis of the

cross-reactivity of various protein kinases with Cys-Kemptide, supported by available

experimental data. Understanding the substrate specificity of Cys-Kemptide is crucial for the

accurate interpretation of kinase activity assays and for the development of specific kinase

inhibitors.

Data on Kinase Cross-Reactivity with Cys-Kemptide
Cys-Kemptide is primarily recognized as a high-affinity substrate for cAMP-dependent Protein

Kinase (PKA). However, its utility and specificity are not absolute across the entire kinome. The

following table summarizes the known cross-reactivity of different kinase families with Kemptide

and its derivatives. It is important to note that comprehensive quantitative screening of Cys-
Kemptide against a full panel of human kinases is not readily available in published literature.

The data presented here is compiled from various studies.
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Kinase
Family/Kinase

Substrate Used Reactivity Level
Reference/Comme
nt

AGC Kinases

PKA (cAMP-

dependent Protein

Kinase)

Kemptide/Cys-

Kemptide
High

Primary and well-

established substrate.

[1][2]

PKG (cGMP-

dependent Protein

Kinase)

Kemptide High

Known to

phosphorylate

Kemptide, sharing

substrate specificity

with PKA.[3][4]

PKC (Protein Kinase

C)
Kemptide Moderate

Reported to

phosphorylate

Kemptide, though

generally less

efficiently than PKA.

[4]

CAMK Kinases

Myosin Light Chain

Kinase (MLCK)
Kemptide Low to Moderate

Can phosphorylate

Kemptide.[4]

Phosphorylase Kinase Kemptide Low to Moderate
Has shown activity

towards Kemptide.[4]

Tyrosine Kinases

Her2 Kemptide None Detected

A study demonstrated

no phosphorylation of

Kemptide by the

tyrosine kinase Her2.

[5]

Hck Kemptide None Detected In the same study,

Hck, another tyrosine

kinase, did not
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phosphorylate

Kemptide.[5]

Summary of Findings:

The available data indicates that Cys-Kemptide is a highly specific substrate for the AGC

kinase family members, particularly PKA and PKG. While some other kinases, such as PKC

and certain CAMK family members, may exhibit low to moderate activity towards this substrate,

Cys-Kemptide shows high selectivity against tyrosine kinases. This specificity makes it a

valuable tool for assays focused on PKA and PKG activity. However, when working with crude

cell lysates or in the presence of other kinase families, potential off-target phosphorylation

should be considered.

Experimental Protocols
A common method for assessing kinase activity using Cys-Kemptide is the Electrochemical

Impedance Spectroscopy (EIS) Assay. This label-free method measures the change in electron

transfer resistance at an electrode surface upon phosphorylation of the immobilized Cys-
Kemptide.

Protocol: Electrochemical Kinase Assay using Cys-
Kemptide
1. Electrode Preparation:

A gold electrode is cleaned and polished.
The cleaned electrode is incubated in a solution of Cys-Kemptide (e.g., 0.5 mM) for a
sufficient time (e.g., 12-24 hours) to allow for self-assembly of a peptide monolayer via the
thiol group of cysteine.

2. Kinase Reaction:

The Cys-Kemptide modified electrode is placed in a reaction buffer (e.g., 0.01 M PBS, pH
7.4).
The kinase of interest (e.g., PKA at a desired concentration, such as 100 U/mL) and ATP
(e.g., 10 µM) are added to the buffer.[1]
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The reaction is allowed to proceed for a set time (e.g., 60 minutes) at an optimal temperature
(e.g., 37°C).

3. Electrochemical Measurement:

The electrochemical impedance is measured before and after the kinase reaction in a
solution containing a redox probe (e.g., 2 mM K₃Fe(CN)₆).
The change in charge transfer resistance (ΔRct) is calculated. An increase in Rct indicates
phosphorylation, as the negatively charged phosphate groups repel the negatively charged
redox probe.

4. Data Analysis:

The kinase activity can be quantified by the magnitude of the ΔRct.
For inhibitor screening, the kinase is pre-incubated with the inhibitor before the addition of
ATP and the substrate-modified electrode. The percentage of inhibition is calculated by
comparing the ΔRct with and without the inhibitor.

Visualizations
Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway involving PKA and the workflow

for the electrochemical kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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